Cas no 89025-17-2 (Heptanoic acid, 4-(acetylamino)-6-methyl-, ethyl ester, (S)-)

• Product Name: Heptanoic acid, 4-(acetylamino)-6-methyl-, ethyl ester, (S)-
• CAS No: 89025-17-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 615504
• Update Time: 2024-01-31

Heptanoic acid, 4-(acetylamino)-6-methyl-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 4-(acetylamino)-6-methyl-, ethyl ester, (S)-
• Heptanoic acid, 4-(acetylamino)-6-methyl-, ethyl ester, (S)- (9CI)

• Inchi： 1S/C12H23NO3/c1-5-16-12(15)7-6-11(8-9(2)3)13-10(4)14/h9,11H,5-8H2,1-4H3,(H,13,14)/t11-/m0/s1
• InChI Key： DMPFCAXDXZXTQA-NSHDSACASA-N
• SMILES： C(OCC)(=O)CC[C@H](NC(C)=O)CC(C)C

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 366.5±25.0 °C(Predicted)
• pka: 15.96±0.46(Predicted)